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Compound of Interest

Compound Name: Tetrabutylammonium Bromide

Cat. No.: B044667 Get Quote

Essential Safety and Handling Guide for
Tetrabutylammonium Bromide
This guide provides crucial safety and logistical information for the handling and disposal of

Tetrabutylammonium Bromide (TBAB). Adherence to these procedures is vital for ensuring a

safe laboratory environment for researchers, scientists, and drug development professionals.

Tetrabutylammonium Bromide is a chemical that is considered hazardous.[1][2] It can cause

skin and serious eye irritation.[1][2][3][4][5] Ingestion of TBAB may be harmful.[5][6] It may also

cause respiratory irritation.[3][4][5]

Personal Protective Equipment (PPE)
When handling Tetrabutylammonium Bromide, the following personal protective equipment is

mandatory to minimize exposure and ensure personal safety.
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PPE Category Specific Requirements Rationale

Eye Protection

Goggles or safety glasses with

side-shields conforming to

EN166 or OSHA 29 CFR

1910.133 standards.[1][2][5][7]

A face shield may also be

appropriate in some situations.

[8]

Protects against dust particles

and splashes that can cause

serious eye irritation.[1][2][3][4]

[5]

Skin Protection

Chemical-resistant gloves

(inspect before use), long-

sleeved clothing, and a

chemical-resistant apron.[1][7]

Impervious clothing should be

selected based on the

concentration and amount of

the substance at the specific

workplace.[4][5]

Prevents skin contact which

can cause irritation.[1][2][3][4]

[5]

Respiratory Protection

A NIOSH/MSHA or European

Standard EN 149 approved

respirator should be used if

exposure limits are exceeded

or if irritation is experienced.[7]

An effective dust mask or a

respirator is necessary under

conditions of high dust

concentration or inadequate

ventilation.[1][4][5]

Protects the respiratory tract

from irritation due to inhalation

of dust.[3][4][5]

Operational and Disposal Plans
Handling and Storage:

Engineering Controls: Handle TBAB in a well-ventilated area.[1][2] Use process enclosures

or local exhaust ventilation to control airborne levels.[1][7] Ensure that eyewash stations and

safety showers are readily accessible.[2]
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Safe Handling Practices: Avoid contact with skin, eyes, and clothing.[1][8] Do not breathe

dust.[1][8] Wash hands thoroughly after handling.[3][7] All equipment used when handling the

product must be grounded to prevent static discharge.[3]

Storage: Store in a cool, dry, and well-ventilated place in the original, tightly closed container.

[1][2][4][7] TBAB is hygroscopic and should be protected from moisture.[1][2] Store away

from incompatible materials such as strong oxidizing agents and bases.[1]

Emergency Procedures:

In case of eye contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[7][8] Seek immediate medical attention.[7][8]

In case of skin contact: Flush skin with plenty of water for at least 15 minutes while removing

contaminated clothing.[7][8] Get medical aid if irritation develops or persists.[7]

If inhaled: Move the person to fresh air.[5][8] If breathing is difficult, give oxygen.[7][8] Seek

immediate medical attention.[7][8]

If swallowed: Do NOT induce vomiting.[7][8] If the victim is conscious and alert, give 2-4

cupfuls of milk or water.[7] Seek immediate medical attention.[7][8]

Spill and Disposal:

Spill Cleanup: In case of a spill, wear appropriate personal protective equipment.[7] Sweep

up the material, avoiding dust formation, and place it into a suitable, closed container for

disposal.[5][7] Do not let the product enter drains.[1]

Waste Disposal: Dispose of waste material in accordance with local, regional, and national

regulations. Chemical waste generators must determine whether a discarded chemical is

classified as a hazardous waste.[2]

Quantitative Safety Data
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Data Point Value Source

Oral LD50 (Rat) >1000 mg/kg [1]

Dermal LD50 (Rat) 5623.41 mg/kg [1]

Partition Coefficient (n-

octanol/water)
1.6 [1]
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Safe Handling Workflow for Tetrabutylammonium Bromide

Preparation

Handling

Cleanup & Disposal

Emergency Response

Review Safety Data Sheet (SDS)

Ensure Proper Ventilation

Don Personal Protective Equipment (PPE)
(Goggles, Gloves, Lab Coat)

Weigh TBAB in a Fume Hood

Proceed to Handling

Perform Experimental Procedure

Decontaminate Work Area

After Experiment

Dispose of Waste in Designated Hazardous Waste Container

Remove and Dispose of Contaminated PPE

Wash Hands Thoroughly

Eye Contact:
Flush with water for 15 mins

Skin Contact:
Wash with soap and water

Inhalation:
Move to fresh air

Ingestion:
Seek immediate medical attention

Click to download full resolution via product page

Caption: Workflow for the safe handling of Tetrabutylammonium Bromide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. spectrumchemical.com [spectrumchemical.com]

2. kscl.co.in [kscl.co.in]

3. himediadownloads.com [himediadownloads.com]

4. cdhfinechemical.com [cdhfinechemical.com]

5. dept.harpercollege.edu [dept.harpercollege.edu]

6. datasheets.scbt.com [datasheets.scbt.com]

7. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

8. aksci.com [aksci.com]

To cite this document: BenchChem. [Personal protective equipment for handling
Tetrabutylammonium Bromide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b044667#personal-protective-equipment-for-handling-
tetrabutylammonium-bromide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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